Cas no 92214-54-5 (12-O-Tiglylphorbol-13 –isobutyrate)

12-O-Tiglylphorbol-13 –isobutyrate structure

92214-54-5 structure

Product Name:12-O-Tiglylphorbol-13 –isobutyrate

CAS No:92214-54-5

Molecular Formula:C₂₉H₄₀O₈

Molecular Weight:516.623109817505

CID:830637

PubChem ID:73350378

12-O-Tiglylphorbol-13 –isobutyrate Properties

Names and Identifiers

- 12-O-Tiglylphorbol-13 –isobutyrate
- 12-O-Tiglylphorbol-13 -isobutyrate
- 1H-Cyclopropa[3,4]benz[1,2-e]azulene, 2-butenoic acid deriv. (ZCI)
- 12-O-Tiglylphorbol-13-isobutyrate
- 92214-54-5
- FS-6995
- AKOS040745092
- 12-O-Tiglylphorbol-13 ?Cisobutyrate
- CHEMBL2375787
- BDBM50067483
- HY-107227
- CS-0027709
- [(1S,2S,6R,10S,11R,13S,14R,15R)-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-13-(2-methylpropanoyloxy)-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] (E)-2-methylbut-2-enoate
- ((1S,2S,6R,10S,11R,13S,14R,15R)-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-13-(2-methylpropanoyloxy)-5-oxo-14-tetracyclo(8.5.0.02,6.011,13)pentadeca-3,8-dienyl) (E)-2-methylbut-2-enoate
- 12-O-Tiglylphorbol-13-isobutyric acid
- InChIKey： MVWXLRYZCZSBKW-RXYGMQKRSA-N
- Inchi： 1S/C29H40O8/c1-9-15(4)25(33)36-23-17(6)28(35)19(21-26(7,8)29(21,23)37-24(32)14(2)3)11-18(13-30)12-27(34)20(28)10-16(5)22(27)31/h9-11,14,17,19-21,23,30,34-35H,12-13H2,1-8H3/b15-9+/t17-,19+,20-,21-,23-,27-,28-,29-/m1/s1
- SMILES： O([C@@]12[C@H](OC(=O)/C(/C)=C/C)[C@@H](C)[C@@]3([C@@H]4C=C(C)C(=O)[C@]4(CC(=C[C@H]3[C@@H]1C2(C)C)CO)O)O)C(=O)C(C)C

Computed Properties

Exact Mass: 516.27231823g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 7
Monoisotopic Mass: 516.27231823g/mol
Heavy Atom Count: 37
Complexity: 1130
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 130Å²

Experimental Properties

Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
Color/Form: White powder
Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

12-O-Tiglylphorbol-13 –isobutyrate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AH95042-5mg	12-O-Tiglylphorbol-13 -isobutyrate	92214-54-5	98%	5mg	$1260.00	2024-07-18
Aaron	AR00H2B2-5mg	12-O-Tiglylphorbol-13 -isobutyrate	92214-54-5	98%	5mg	$1448.00	2025-02-17
Key Organics Ltd	FS-6995-5mg	12-O-Tiglylphorbol-13-isobutyrate	92214-54-5	>95%	5mg	£619.11
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP1081-20mg	12-O-Tiglylphorbol-13 –isobutyrate	92214-54-5	HPLC≥98%	20mg	￥3680元	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O79280-5mg	12-O-tiglylphorbol-13-isobutyrate	92214-54-5		5mg	¥3752.0	2021-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajcn5498-5mg	12-O-Tiglylphorbol-13 –isobutyrate	92214-54-5	98%	5mg	￥7718.00	2023-09-07

12-O-Tiglylphorbol-13 –isobutyrate Synthesis

Synthetic Circuit 1

92214-54-5

Reaction Conditions

1.1 Reagents: Perchloric acid Solvents: Methanol ; 30 min, 25 °C
1.2 Reagents: Sodium acetate ; pH 7

Reference

: Synthesis of phorbol esters treating central nervous system damage involving neuronal loss

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

92214-54-5

Reaction Conditions

1.1 Reagents: Perchloric acid Solvents: Methanol ; 15 min, rt
1.2 Reagents: Sodium acetate ; pH 7, rt

Reference

: Phorbol Diesters and 12-Deoxy-16-hydroxyphorbol 13,16-Diesters Induce TGFα Release and Adult Mouse Neurogenesis

Ezzanad, Abdellah; Gomez-Oliva, Ricardo; Escobar-Montano, Felipe; Diez-Salguero, Monica; Geribaldi-Doldan, Noelia; et al, Journal of Medicinal Chemistry, 2021, 64(9), 6070-6084

12-O-Tiglylphorbol-13 –isobutyrate Preparation Products

12-O-Tiglylphorbol-13 –isobutyrate (92214-54-5)

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